Straightforward synthesis of MTW-type magnesium silicalite for CO2 fixation with epoxides under mild conditions†

Catalysis Science & Technology Pub Date: 2019-09-09 DOI: 10.1039/C9CY01329F

Abstract

Aluminum-free magnesium silicalite with MTW topology (Mg-Si-ZSM-12) was fabricated via a straightforward hydrothermal synthesis route involving an initial acid co-hydrolysis step. Mg incorporation endowed superior basic properties to the MTW framework, as illustrated by CO2 sorption and temperature programmed desorption plus the activity in a typical basic reaction, Knoevenagel condensation. Mg-Si-ZSM-12 catalyzed the coupling of atmospheric CO2 with epoxides and led to the efficient production of cyclic carbonates with high yield and selectivity at relatively low temperature (down to 60 °C). The present strategy afforded a zeolitic solid base with regular 12-membered ring microporous channels that has potential application in CO2 fixation.

Graphical abstract: Straightforward synthesis of MTW-type magnesium silicalite for CO2 fixation with epoxides under mild conditions
Straightforward synthesis of MTW-type magnesium silicalite for CO2 fixation with epoxides under mild conditions†
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